Cas no 114869-94-2 (Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-)
![Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]- structure](https://www.kuujia.com/scimg/cas/114869-94-2x500.png)
114869-94-2 structure
Product name:Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-
Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-
- 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]aniline
- 114869-94-2
- DTXSID40708215
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- Inchi: InChI=1S/C42H33N/c1-4-10-34(11-5-1)16-19-37-22-28-40(29-23-37)43(41-30-24-38(25-31-41)20-17-35-12-6-2-7-13-35)42-32-26-39(27-33-42)21-18-36-14-8-3-9-15-36/h1-33H
- InChI Key: KFTGQHDTANINQC-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C=CC2=CC=C(C=C2)N(C3=CC=C(C=C3)C=CC4=CC=CC=C4)C5=CC=C(C=C5)C=CC6=CC=CC=C6
Computed Properties
- Exact Mass: 551.26149
- Monoisotopic Mass: 551.261300057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 43
- Rotatable Bond Count: 9
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 12
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]- Related Literature
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Tangpo Yang,Xin Li,Xiang David Li RSC Adv., 2020,10, 42076-42083
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Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
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S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
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Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
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Christopher R. Clough,Peter Müller,Christopher C. Cummins Dalton Trans., 2008, 4458-4463
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Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
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Liang Ding,Jing An Polym. Chem., 2014,5, 733-742
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Sara M. Butterfield,Julius Rebek Jr. Chem. Commun., 2007, 1605-1607
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Yang Li,Ziling Chang,Fangmin Huang,Pengyan Wu,Huacong Chu,Jian Wang Dalton Trans., 2018,47, 9267-9273
114869-94-2 (Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-) Related Products
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